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6-((Methylsulfonyl)thio)hexanoic

acid

Cat. No.: B133943 Get Quote

A note on the nomenclature "MTS-hexanoic acid": Publicly available scientific literature and

chemical databases do not contain information on a compound explicitly named "MTS-

hexanoic acid." The abbreviation "MTS" can have multiple meanings in a chemical context, with

"Methanethiosulfonate" being a plausible interpretation. However, no thermodynamic or

experimental data could be retrieved for a methanethiosulfonate derivative of hexanoic acid.

This guide will, therefore, focus on the well-characterized and closely related compound, 6-

mercaptohexanoic acid (6-MHA), which features a thiol group, a potential precursor or related

structure to a hypothetical "MTS" derivative.

This technical guide provides a comprehensive overview of the available physicochemical

properties, experimental protocols, and key applications of 6-mercaptohexanoic acid, targeting

researchers, scientists, and professionals in drug development.

Core Physicochemical Properties
While extensive quantitative thermodynamic data for 6-mercaptohexanoic acid is not readily

available in the literature, a summary of its key physical and chemical properties is presented

below.
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Property Value References

Molecular Formula C₆H₁₂O₂S [1][2]

Molecular Weight 148.22 g/mol [2][3][4]

Appearance Colorless to yellow liquid [3]

Density 1.0715 g/mL at 25 °C [2]

Refractive Index n20/D 1.4846 [2]

Boiling Point 273.05 °C [3]

Storage Temperature -20°C [2]

pKa Predicted: 4.74 ± 0.10 [3]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 6-mercaptohexanoic acid

are crucial for its application in research and development.

Synthesis of 6-Mercaptohexanoic Acid
A common method for the synthesis of 6-mercaptohexanoic acid involves the reaction of 6-

bromohexanoic acid with a sulfur source, such as sodium hydrosulfide or thiourea followed by

hydrolysis.

Experimental Workflow for Synthesis via Thiol Addition:
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Synthesis of 6-Mercaptohexanoic Acid

Reaction Setup

Reaction Conditions Work-up and Purification
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Caption: A generalized workflow for the synthesis of 6-mercaptohexanoic acid.
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Methodology:

Reaction Setup: 6-bromohexanoic acid is dissolved in a suitable solvent, such as ethanol, in

a reaction vessel. An excess of sodium hydrosulfide is then added.

Reaction Conditions: The reaction mixture is stirred and heated under reflux for several

hours under an inert atmosphere to prevent oxidation of the thiol.

Work-up: After the reaction is complete, the mixture is cooled, and the solvent is removed

under reduced pressure. The residue is then acidified with a dilute acid (e.g., HCl) to

protonate the carboxylate and thiolate groups.

Purification: The product is extracted with an organic solvent like diethyl ether. The organic

layers are combined, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is

evaporated. The crude product is then purified by vacuum distillation to yield pure 6-

mercaptohexanoic acid.

Chemical Reactivity and Signaling Pathways
The dual functionality of 6-mercaptohexanoic acid, possessing both a thiol and a carboxylic

acid group, dictates its chemical reactivity and its utility in various applications, particularly in

the functionalization of surfaces and biomolecules.

Self-Assembled Monolayers (SAMs) on Gold Surfaces
The thiol group of 6-MHA has a strong affinity for gold surfaces, leading to the spontaneous

formation of well-ordered self-assembled monolayers (SAMs). This is a cornerstone application

in nanotechnology and biosensor development.
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Formation of a 6-MHA Self-Assembled Monolayer on Gold

Chemisorption Process

Resulting Surface Properties
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Caption: The process of self-assembly of 6-MHA on a gold substrate.
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Bioconjugation via the Carboxylic Acid Group
The terminal carboxylic acid group of 6-MHA provides a versatile handle for the covalent

attachment of biomolecules, such as proteins, peptides, and nucleic acids. This is typically

achieved through carbodiimide chemistry.

Bioconjugation Pathway using 6-MHA

Activation of Carboxylic Acid
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Caption: A typical bioconjugation scheme involving 6-MHA.

Conclusion
While a detailed thermodynamic profile of "MTS-hexanoic acid" remains elusive due to the

ambiguity of its structure and lack of available data, this guide provides a thorough overview of

the physicochemical properties and reactivity of the closely related and scientifically significant

compound, 6-mercaptohexanoic acid. The unique bifunctional nature of 6-MHA makes it an

invaluable tool in surface science, nanotechnology, and biotechnology, enabling the

development of advanced materials and diagnostic platforms. Further research into the

thermodynamic properties of 6-MHA and its derivatives would undoubtedly contribute to a

deeper understanding of their behavior and expand their application landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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